
Synthesis of Tetrahydropyran-2-methanol from
Dihydropyran: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrahydropyran-2-methanol

Cat. No.: B090372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Tetrahydropyran-
2-methanol from 3,4-dihydro-2H-pyran. The primary synthetic route involves a two-step

process: the hydroformylation of dihydropyran to yield tetrahydropyran-2-carbaldehyde,

followed by the selective hydrogenation of the aldehyde to the target alcohol. This document

details the underlying reaction mechanisms, provides comprehensive experimental protocols,

and presents quantitative data to support researchers in the practical application of this

synthesis.

Synthetic Strategy Overview
The conversion of 3,4-dihydro-2H-pyran to Tetrahydropyran-2-methanol is a robust and

widely utilized transformation in organic synthesis. The overall process can be visualized as

follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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